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Compound Focus: Bixafen

CAS No.: 581809-46-3

Cat. No.: S641858

Quantitative Toxicity Comparison

The table below summarizes key toxicity data for bixafen and other SDHI fungicides from various

experimental models.

Test Toxicity
Fungicide . Endpoint & Key Observed Effects
Organism/Cell
Value
Bixafen Zebrafish 96-h LC50: Developmental delays, microcephaly, motor
embryos 212 -2.7 uM neuron axon defects, cardiovascular toxicity,
[1] [2] liver damage, oxidative stress, apoptosis [3]

[4]

Zebrafish larvae LOAEL: 0.1

UM [4]
Human HepG2 IC50 for OCR Reduced oxygen consumption, increased
liver cells inhibition: ~1 mitochondrial superoxide, induced early
UM [5] [6] apoptosis [5]
Boscalid Zebrafish 96-h LC50: Neurodevelopmental defects, cardiovascular
embryos 7.72 UM [1] [2]  toxicity [5]
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Fungicide

Isopyrazam

Isoflucypram

Benzovindiflupyr

Flutolanil

Test
Organism/Cell

Human HepG2
cells

Zebrafish
embryos

Common Carp
(adult)

Common Carp
(adult)

Zebrafish
embryos

Toxicity
Endpoint &
Value

IC50 for OCR
inhibition: ~1
UM [5] [6]

96-h LC50:
0.14 UM [2]

96-h LC50:
170 nM [1]

96-h LC50: 8.7
nM [1]

96-h LC50:
16.91 pM [1]
2]

Key Observed Effects

Reduced oxygen consumption, increased
mitochondrial superoxide (less than Bixafen)

[5]

Highly toxic to fish [1]

Highly toxic to fish [1]

Highly toxic to fish [1]

Used as a lower-toxicity comparator in some
studies [1]

Detailed Experimental Protocols

To evaluate the toxicity of SDHI fungicides, researchers use standardized models and protocols. Here are the

methodologies for key experiments cited in this guide.

e Zebrafish Embryo Acute Toxicity Test (OECD Guideline 212) [4]

o Organism: Wild-type or transgenic zebrafish (Danio rerio).
o Exposure: Embryos are exposed to a range of fungicide concentrations (e.g., 0.1 yM to 4 yM
for bixafen) dissolved in a vehicle like DMSO (typically <0.1%) from 6 hours post-fertilization

(hpf) onward.

o Duration: Tests run for 96 hours.
o Endpoint Assessment: Lethal and sublethal effects are monitored, including:

= Lethality (LC50): The concentration causing 50% embryo/larval mortality.

= Sublethal Effects: Hatching rate, developmental malformations (e.g., pericardial edema,
yolk sac edema), behavioral changes, and specific organ toxicity (e.g., microcephaly).
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= Molecular Analysis: For specific endpoints like neurotoxicity, embryos may be fixed and
immunostained with antibodies (e.g., anti-acetylated tubulin) to visualize neuronal
structures [4].

¢ In Vitro Assessment of Mitochondrial Dysfunction in Human Cell Lines [5] [6]

o Cell Lines: Commonly used models include HepG2 (liver), BJ (skin fibroblasts), and PBMCs
(peripheral blood mononuclear cells).
o Exposure: Cells are exposed to fungicides (e.g., 1 uM Bixafen or Boscalid) for a short period
(e.g., 2 hours).
o Key Metrics and Techniques:
= Oxygen Consumption Rate (OCR): Measured using Electron Paramagnetic Resonance
(EPR) spectroscopy to directly quantify mitochondrial respiratory function.
= Mitochondrial Superoxide Production: Assessed using EPR with a mitochondrial-
targeted superoxide probe (Mito-TEMPO-H).
= Apoptosis/Necrosis: Quantified using flow cytometry with Annexin V and propidium
iodide staining.

Mechanism of Action and Adverse Outcome Pathway

The toxicity of SDHI fungicides like bixafen primarily stems from their inhibition of the mitochondrial
succinate dehydrogenase (SDH) enzyme. The following diagram illustrates the cascade of effects from this

initial inhibition.
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Exposure to
SDHI Fungicide (e.g., Bixafen)

Inhibition of

Succinate Dehydrogenase (SDH)
(Mitochondrial Complex II)

Disruption of Electron
Transport Chain (ETC)

N

Impaired Cellular Respiration Leakage of Electrons
(Reduced Oxygen Consumption Rate) from ETC

Surge in Mitochondrial
Superoxide (Oxidative Stress)

:

Cellular Damage
(DNA, Lipids, Proteins)
and Activation of
Apoptotic Pathways

Adverse Outcomes

In Zebrafish: In Human Cells:
Developental Toxicity, Mitochondrial Dysfunction,
Microcephaly, Cardiotoxicity Apoptosis (e.g., in HepG2)
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Key Insights for Researchers

e Comparative Toxicity: While bixafen is highly toxic, other SDHIs like benzovindiflupyr and
isopyrazam can exhibit even greater potency in fish models, highlighting the need to evaluate each
compound individually [1] [2].

e Cell-Type Specificity: The toxic effects, particularly oxidative stress and apoptosis, are not uniform
across all human cell types. HepG2 liver cells appear more susceptible than PBMCs or fibroblasts,
which is crucial for risk assessment [5].

¢ Environmental Persistence: Bixafen is not easily degraded, with reported soil half-lives ranging
from 105 to 1235 days [3]. This persistence increases the potential for long-term environmental
exposure and off-target effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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